Cas no 1249971-52-5 (1-(2-Methoxyphenyl)ethanesulfonamide)
1-(2-Methoxyphenyl)ethanesulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-methoxyphenyl)ethane-1-sulfonamide
- 1-(2-Methoxyphenyl)ethanesulfonamide
-
- Inchi: 1S/C9H13NO3S/c1-7(14(10,11)12)8-5-3-4-6-9(8)13-2/h3-7H,1-2H3,(H2,10,11,12)
- InChI Key: ADMSLSMWPNENJI-UHFFFAOYSA-N
- SMILES: S(C(C)C1C=CC=CC=1OC)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 270
- XLogP3: 0.8
- Topological Polar Surface Area: 77.8
1-(2-Methoxyphenyl)ethanesulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679569-0.05g |
1-(2-methoxyphenyl)ethane-1-sulfonamide |
1249971-52-5 | 0.05g |
$792.0 | 2023-05-26 | ||
| Enamine | EN300-679569-0.1g |
1-(2-methoxyphenyl)ethane-1-sulfonamide |
1249971-52-5 | 0.1g |
$829.0 | 2023-05-26 | ||
| Enamine | EN300-679569-0.25g |
1-(2-methoxyphenyl)ethane-1-sulfonamide |
1249971-52-5 | 0.25g |
$867.0 | 2023-05-26 | ||
| Enamine | EN300-679569-0.5g |
1-(2-methoxyphenyl)ethane-1-sulfonamide |
1249971-52-5 | 0.5g |
$905.0 | 2023-05-26 | ||
| Enamine | EN300-679569-1.0g |
1-(2-methoxyphenyl)ethane-1-sulfonamide |
1249971-52-5 | 1g |
$943.0 | 2023-05-26 | ||
| Enamine | EN300-679569-2.5g |
1-(2-methoxyphenyl)ethane-1-sulfonamide |
1249971-52-5 | 2.5g |
$1848.0 | 2023-05-26 | ||
| Enamine | EN300-679569-5.0g |
1-(2-methoxyphenyl)ethane-1-sulfonamide |
1249971-52-5 | 5g |
$2732.0 | 2023-05-26 | ||
| Enamine | EN300-679569-10.0g |
1-(2-methoxyphenyl)ethane-1-sulfonamide |
1249971-52-5 | 10g |
$4052.0 | 2023-05-26 |
1-(2-Methoxyphenyl)ethanesulfonamide Related Literature
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
Additional information on 1-(2-Methoxyphenyl)ethanesulfonamide
Professional Introduction to Compound with CAS No. 1249971-52-5 and Product Name: 1-(2-Methoxyphenyl)ethanesulfonamide
The compound with the CAS number 1249971-52-5 and the product name 1-(2-Methoxyphenyl)ethanesulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This sulfonamide derivative has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a methoxy group at the para position of the phenyl ring and the ethanesulfonamide moiety contributes to its distinct chemical behavior, making it a promising candidate for further exploration in drug discovery.
1-(2-Methoxyphenyl)ethanesulfonamide belongs to a class of compounds that have been extensively studied for their biological activity. Sulfonamides are well-known for their broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The structural modification of sulfonamides often enhances their efficacy and reduces side effects, which makes 1-(2-Methoxyphenyl)ethanesulfonamide an attractive subject for research.
In recent years, there has been a surge in interest regarding the development of novel sulfonamide derivatives as therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the treatment of neurological disorders and infectious diseases. The methoxy group in 1-(2-Methoxyphenyl)ethanesulfonamide plays a crucial role in modulating its interactions with biological targets, thereby influencing its pharmacokinetic and pharmacodynamic profiles.
One of the most compelling aspects of 1-(2-Methoxyphenyl)ethanesulfonamide is its potential as a scaffold for drug design. The ethanesulfonamide moiety provides a versatile platform for further chemical modifications, allowing researchers to tailor the compound's properties to specific therapeutic needs. This flexibility has led to several innovative approaches in medicinal chemistry, where 1-(2-Methoxyphenyl)ethanesulfonamide has been used as a starting point for synthesizing more complex molecules.
Recent studies have highlighted the importance of sulfonamides in addressing emerging health challenges. For instance, research has demonstrated that sulfonamide derivatives can exhibit potent activity against drug-resistant bacteria, making them valuable in combating antibiotic resistance. The unique structural features of 1-(2-Methoxyphenyl)ethanesulfonamide, such as the methoxy-substituted phenyl ring and the sulfonamide group, contribute to its ability to interact with bacterial enzymes and disrupt essential metabolic pathways.
The synthesis of 1-(2-Methoxyphenyl)ethanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the desired molecular framework.
From a computational chemistry perspective, 1-(2-Methoxyphenyl)ethanesulfonamide has been subjected to rigorous molecular modeling studies to elucidate its binding interactions with biological targets. These studies have provided valuable insights into the compound's mechanism of action, helping researchers design more effective derivatives. The integration of experimental data with computational predictions has enhanced our understanding of how sulfonamides modulate biological processes at the molecular level.
The pharmacological profile of 1-(2-Methoxyphenyl)ethanesulfonamide has been evaluated through various in vitro and in vivo assays. Initial findings suggest that this compound exhibits significant potential in modulating inflammatory responses and neural activity. These properties make it a candidate for further investigation in conditions such as rheumatoid arthritis and neurodegenerative diseases. The methoxy group's influence on receptor binding affinity has been particularly noted, contributing to its therapeutic efficacy.
In conclusion, 1-(2-Methoxyphenyl)ethanesulfonamide (CAS No. 1249971-52-5) represents a promising advancement in pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a valuable asset in drug discovery efforts. Ongoing research aims to fully exploit its potential by refining synthetic routes and exploring new therapeutic applications. As our understanding of sulfonamides continues to evolve, compounds like 1-(2-Methoxyphenyl)ethanesulfonamide are poised to play a crucial role in addressing contemporary healthcare challenges.
1249971-52-5 (1-(2-Methoxyphenyl)ethanesulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)